Cas no 1210868-11-3 (6-Methylpyridine-3-sulfonyl chloride hydrochloride)

• Product Name: 6-Methylpyridine-3-sulfonyl chloride hydrochloride
• CAS No: 1210868-11-3
• MF: C₆H₇Cl₂NO₂S
• MW: 228.096278429031
• CID: 4577876
• PubChem ID: 75366244
• Update Time: 2025-10-23

6-Methylpyridine-3-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methylpyridine-3-sulfonyl chloride hydrochloride
• NE23698
• 6-methylpyridine-3-sulfonyl chloride;hydrochloride
• 6-Methylpyridine-3-sulfonyl chloride hydrochloride

• Inchi： 1S/C6H6ClNO2S.ClH/c1-5-2-3-6(4-8-5)11(7,9)10;/h2-4H,1H3;1H
• InChI Key： ZRHZDDQNZAOIFU-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C)C=C1)(=O)=O.Cl

Computed Properties

• Exact Mass: 226.9574550 g/mol
• Monoisotopic Mass: 226.9574550 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Molecular Weight: 228.10

Additional information on 6-Methylpyridine-3-sulfonyl chloride hydrochloride

Recent Advances in the Application of 6-Methylpyridine-3-sulfonyl chloride hydrochloride (CAS: 1210868-11-3) in Chemical Biology and Pharmaceutical Research

6-Methylpyridine-3-sulfonyl chloride hydrochloride (CAS: 1210868-11-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its reactive sulfonyl chloride group, which enables efficient derivatization for drug discovery. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-Methylpyridine-3-sulfonyl chloride hydrochloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound served as a critical building block for introducing sulfonamide moieties, enhancing target binding affinity and selectivity. Researchers reported a 40% improvement in inhibitory potency compared to earlier analogs, underscoring its value in optimizing kinase-targeted therapies.

In parallel, a Bioorganic & Medicinal Chemistry Letters article (2024) explored its role in creating PET radiotracers for oncology imaging. The sulfonyl chloride group facilitated rapid conjugation with fluorine-18 labeled amines, yielding tracers with high tumor uptake and low background signal. Preclinical data showed promising results in detecting EGFR-mutated tumors, suggesting potential clinical translation.

Process chemistry advancements have also emerged, with a Organic Process Research & Development paper (2023) detailing a safer, continuous-flow synthesis of 6-Methylpyridine-3-sulfonyl chloride hydrochloride. The new method reduced hazardous intermediate accumulation by 75% while maintaining >95% purity, addressing previous scale-up challenges in GMP production.

Notably, its application has expanded to covalent drug development, as evidenced by a 2024 ACS Chemical Biology study where researchers utilized its reactivity to design irreversible inhibitors of SARS-CoV-2 main protease. The crystal structure analysis revealed precise covalent bonding with the catalytic cysteine residue, providing a blueprint for future antiviral development.

Ongoing clinical trials (NCT05678984) are evaluating derivatives containing this scaffold for autoimmune diseases, with Phase Ib data showing favorable pharmacokinetics. Safety profiles from these studies may further validate its utility as a privileged structure in drug design.